Cas no 2225848-71-3 (7-cyclopropyl-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 7-cyclopropyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 2225848-71-3
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• MDL: MFCD32878637
• CID: 5457400
• PubChem ID: 139461240
• Update Time: 2025-10-22

7-cyclopropyl-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 7-cyclopropyl-1,2,3,4-tetrahydro-, hydrochloride (1:1)
• 7-cyclopropyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

• MDL： MFCD32878637
• Inchi： 1S/C12H15N.ClH/c1-2-9(1)11-4-3-10-5-6-13-8-12(10)7-11;/h3-4,7,9,13H,1-2,5-6,8H2;1H
• InChI Key： PDYIGTSUQQUUPA-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=CC=C2CCNCC2=C1.Cl

Additional information on 7-cyclopropyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

Recent Advances in the Study of 7-Cyclopropyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride (CAS: 2225848-71-3)

7-Cyclopropyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS: 2225848-71-3) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique tetrahydroisoquinoline scaffold, has shown promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, structural optimization, and potential therapeutic applications, making it a focal point for drug discovery efforts.

The synthesis of 7-cyclopropyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has been refined to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a novel catalytic cyclopropanation strategy, which significantly enhanced the efficiency of the synthetic pathway. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

Pharmacological evaluations of 7-cyclopropyl-1,2,3,4-tetrahydroisoquinoline hydrochloride have revealed its high affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression and Parkinson's disease. In vitro assays demonstrated its ability to modulate receptor activity with minimal off-target effects, a finding that underscores its selectivity and therapeutic potential. These results were corroborated by in vivo studies in rodent models, where the compound exhibited favorable pharmacokinetic profiles and blood-brain barrier penetration.

In addition to its CNS activity, recent research has explored the compound's anti-inflammatory properties. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 7-cyclopropyl-1,2,3,4-tetrahydroisoquinoline hydrochloride inhibits key inflammatory mediators, such as NF-κB and COX-2, in a dose-dependent manner. This dual functionality—targeting both neurological and inflammatory pathways—positions the compound as a versatile candidate for multifactorial diseases like Alzheimer's and multiple sclerosis.

Despite these promising findings, challenges remain in the clinical translation of 7-cyclopropyl-1,2,3,4-tetrahydroisoquinoline hydrochloride. Issues such as long-term toxicity, metabolic stability, and formulation optimization are currently under investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles, with preliminary data expected in late 2024.

In conclusion, 7-cyclopropyl-1,2,3,4-tetrahydroisoquinoline hydrochloride represents a compelling area of research in chemical biology and drug development. Its unique pharmacological profile and structural versatility make it a promising candidate for further investigation. Continued research will be essential to fully elucidate its therapeutic potential and overcome existing challenges in its development.